Cas no 2151398-06-8 (5-BRomo-2-(piperidin-1-yl)-3-(trifluoromethyl)pyridine)

• Product Name: 5-BRomo-2-(piperidin-1-yl)-3-(trifluoromethyl)pyridine
• CAS No: 2151398-06-8
• MF: C₁₁H₁₂BrF₃N₂
• MW: 309.12559223175
• CID: 5036976
• PubChem ID: 137795834
• Update Time: 2025-05-20

5-BRomo-2-(piperidin-1-yl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-BRomo-2-(piperidin-1-yl)-3-(trifluoromethyl)pyridine
• AKOS037651170
• CS-0086805
• D74625
• CS-16053
• BLD39806
• 5-bromo-2-piperidin-1-yl-3-(trifluoromethyl)pyridine
• 2151398-06-8
• CRGKABTZWSSZSA-UHFFFAOYSA-N

• Inchi： 1S/C11H12BrF3N2/c12-8-6-9(11(13,14)15)10(16-7-8)17-4-2-1-3-5-17/h6-7H,1-5H2
• InChI Key： CRGKABTZWSSZSA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(F)(F)F)=C1)N1CCCCC1

Computed Properties

• Exact Mass: 308.01360g/mol
• Monoisotopic Mass: 308.01360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 16.1

Additional information on 5-BRomo-2-(piperidin-1-yl)-3-(trifluoromethyl)pyridine

5-Bromo-2-(piperidin-1-yl)-3-(trifluoromethyl)pyridine: A Comprehensive Overview

5-Bromo-2-(piperidin-1-yl)-3-(trifluoromethyl)pyridine, also known by its CAS number 2151398-06-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring, which is substituted with a bromine atom at the 5-position, a piperidine group at the 2-position, and a trifluoromethyl group at the 3-position. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable tool in various research and industrial applications.

The synthesis of 5-Bromo-2-(piperidin-1-yl)-3-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of the pyridine core. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the bromine and trifluoromethyl groups onto the pyridine ring. These methods not only enhance yield but also improve the overall purity of the final product.

In terms of pharmacological applications, 5-Bromo-2-(piperidin-1-yl)-3-(trifluoromethyl)pyridine has shown promise as a potential drug candidate. Studies have demonstrated its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs), which are implicated in various diseases including cardiovascular disorders and neurological conditions. The piperidine group, in particular, plays a crucial role in enhancing the compound's bioavailability and receptor binding affinity. Recent research has also highlighted its potential as an antagonist for certain ion channels, further expanding its therapeutic possibilities.

Beyond pharmacology, this compound has found applications in materials science. Its electron-withdrawing groups, such as the trifluoromethyl group, contribute to its high thermal stability and electrical conductivity. These properties make it an attractive candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Collaborative efforts between chemists and engineers have led to innovative formulations that integrate this compound into flexible electronic devices, paving the way for next-generation technologies.

The environmental impact of 5-Bromo-2-(piperidin-1-yl)-3-(trifluoromethyl)pyridine is another area of active research. As industries increasingly prioritize sustainability, there is a growing need to assess the compound's biodegradability and eco-toxicity. Preliminary studies suggest that under specific conditions, the compound can undergo enzymatic degradation, reducing its persistence in aquatic environments. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, 5-Bromo-2-(piperidin-1-yl)-3-(trifluoromethyl)pyridine stands as a testament to the versatility of organic compounds in modern science. Its unique structure enables diverse applications across multiple disciplines, from drug discovery to materials innovation. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing scientific knowledge and technological progress.